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Compound of Interest

Compound Name: Trichloro(dichlorophenyl)silane

Cat. No.: B1590864

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isomers of dichlorophenyltrichlorosilane,
a group of organosilicon compounds with significant applications in chemical synthesis.
Dichlorophenyltrichlorosilane exists as a mixture of isomers, each with unique physical and
chemical properties that influence their reactivity and potential applications. This document
details the characteristics of the isomeric mixture and outlines synthetic and analytical
methodologies relevant to these compounds.

Introduction to Dichlorophenyltrichlorosilane
Isomers

Dichlorophenyltrichlorosilane (CeHsClsSi) is an aromatic organosilicon compound characterized
by a phenyl group substituted with two chlorine atoms and a trichlorosilyl (-SiCls) group. There
are six possible constitutional isomers depending on the substitution pattern of the chlorine
atoms on the phenyl ring:

2,3-Dichlorophenyltrichlorosilane

2,4-Dichlorophenyltrichlorosilane

2,5-Dichlorophenyltrichlorosilane

2,6-Dichlorophenyltrichlorosilane

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1590864?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 3,4-Dichlorophenyltrichlorosilane
e 3,5-Dichlorophenyltrichlorosilane

Commercially available dichlorophenyltrichlorosilane is typically sold as an isomeric mixture,
identified by the CAS number 27137-85-5.[1][2] This mixture is a straw-colored liquid with a
pungent odor.[1][2][3]

Physicochemical Properties of the Isomeric Mixture

Quantitative data for the commercially available mixture of dichlorophenyltrichlorosilane
iIsomers are summarized in the table below. It is important to note that these values represent
the properties of the mixture and may not correspond to any single, pure isomer.

Property Value Reference(s)
Molecular Weight 280.44 g/mol [1][2]

Boiling Point 260 °C (500 °F) at 760 mmHg [1112][3]
Density 1.553 - 1.562 g/cm3 [11121[3]
Specific Gravity 1.553 - 1.562 [1][3]

Flash Point 141 - 150 °C (286 °F) [11[2][3]
Refractive Index 1.5640 [1]

Vapor Pressure 1 mmHg at 18 °C [1]

Chemical Reactivity

The reactivity of dichlorophenyltrichlorosilane is dominated by the presence of the trichlorosilyl
group, which is highly susceptible to hydrolysis.

Reaction with Water

Dichlorophenyltrichlorosilane reacts vigorously with water, moist air, or steam.[1][2][3] This
hydrolysis reaction produces toxic and corrosive fumes of hydrogen chloride (HCI) and heat,
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which can be sufficient to ignite the material.[1][2][3] The reaction can be vigorous or even
violent.[2]

Reaction Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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